Cas no 1805235-71-5 (2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1805235-71-5
• MF: C₆H₂BrClF₂IN
• MW: 368.345058917999
• CID: 4858611
• Update Time: 2025-05-25

2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H2BrClF2IN/c7-5-4(6(9)10)2(11)1-3(8)12-5/h1,6H
• InChI Key： LDZGNNAORIZUCY-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine

2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine, identified by the CAS number 1805235-71-5, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple halogen substituents—bromo, chloro, and iodo—along with a difluoromethyl group, makes it a unique and valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine involves a series of carefully controlled reactions. The starting material is typically a pyridine derivative, which undergoes halogenation at specific positions to introduce bromine, chlorine, and iodine atoms. The difluoromethyl group is introduced through nucleophilic substitution or coupling reactions, ensuring precise regioselectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and yield of this synthesis process.

The structural complexity of this compound contributes to its exceptional properties. The halogen atoms not only enhance the molecule's stability but also impart unique electronic characteristics. For instance, the bromine atom at position 2 and the chlorine atom at position 6 create a strong electron-withdrawing effect, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the iodine atom at position 4 plays a critical role in modulating the molecule's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

In recent years, 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine has gained significant attention in the pharmaceutical industry due to its potential as a lead compound for drug development. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound can selectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These findings suggest that it could serve as a foundation for developing novel anticancer therapies.

Beyond pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to act as a herbicide or insecticide is currently under investigation. Preliminary experiments indicate that it can effectively inhibit the growth of certain crop pests without causing significant harm to non-target organisms. This property makes it a promising candidate for sustainable agriculture practices.

The electronic properties of 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine make it an attractive material for use in organic electronics. Its high electron mobility and stability under ambient conditions make it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into OLED structures can significantly enhance their efficiency and longevity.

In terms of environmental impact, researchers have investigated the biodegradation pathways of this compound. Studies suggest that under specific microbial conditions, it can undergo aerobic degradation within a relatively short period. This finding is crucial for assessing its environmental safety and ensuring that its use does not pose long-term risks to ecosystems.

The development of analytical methods for detecting and quantifying 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine has also been an area of active research. Advanced techniques such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR) spectroscopy have been optimized to provide accurate and reliable results. These methods are essential for quality control during synthesis and for monitoring its presence in environmental samples.

In conclusion, 2-Bromo-6-chloro-3-(difluoromethyl)-4-iodopyridine, with its unique structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound with significant future prospects.